tert-butyl 3-(2-fluoroacetyl)piperidine-1-carboxylate
Description
“tert-butyl 3-(2-fluoroacetyl)piperidine-1-carboxylate” is a chemical compound. Its molecular formula is C12H20FNO3 . It is related to the class of compounds known as piperidinecarboxylic acids .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H20FNO3/c1-11(2,3)19-10(18)16-6-4-5-8(7-16)9(17)12(13,14)15/h8H,4-7H2,1-3H3 . This code provides a specific description of the molecule’s structure.Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-(2-fluoroacetyl)piperidine-1-carboxylate involves the reaction of tert-butyl 3-piperidonecarboxylate with 2-fluoroacetyl chloride in the presence of a base to form the desired product.", "Starting Materials": [ "tert-butyl 3-piperidonecarboxylate", "2-fluoroacetyl chloride", "base (e.g. triethylamine)", "solvent (e.g. dichloromethane)" ], "Reaction": [ "Add tert-butyl 3-piperidonecarboxylate and base to a reaction flask", "Add 2-fluoroacetyl chloride dropwise to the reaction mixture while stirring", "Maintain the reaction mixture at room temperature for several hours", "Extract the product with a suitable solvent (e.g. dichloromethane)", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the solution under reduced pressure to obtain the desired product" ] } | |
CAS RN |
2648956-93-6 |
Product Name |
tert-butyl 3-(2-fluoroacetyl)piperidine-1-carboxylate |
Molecular Formula |
C12H20FNO3 |
Molecular Weight |
245.3 |
Purity |
95 |
Origin of Product |
United States |
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